Cas no 1152519-69-1 (2-Cyclopropylpyrimidin-5-amine)

• Product Name: 2-Cyclopropylpyrimidin-5-amine
• CAS No: 1152519-69-1
• MF: C₇H₉N₃
• MW: 135.166460752487
• MDL: MFCD11103237
• CID: 1032013
• PubChem ID: 43142235
• Update Time: 2025-06-22

2-Cyclopropylpyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylpyrimidin-5-amine
• 2-cyclopropyl-5-Pyrimidinamine
• 2-Cyclopropylpyrimidine-5-amine
• 5-Amino-2-cyclopropylpyrimidine
• 5-AMINO-2-(CYCLOPROPYL)PYRIMIDINE
• AC1Q52HL
• AK123461
• MolPort-011-525-607
• PB31538
• 5-Pyrimidinamine, 2-cyclopropyl-
• OCOLSCGNKGPGKC-UHFFFAOYSA-N
• 2502AA
• SY024372
• ST24040518
• DTXSID00655519
• DA-26308
• CWB51969
• CS-W006458
• AKOS008122053
• EN300-68210
• MFCD11103237
• SCHEMBL15353373
• Z381402574
• 1152519-69-1
• DS-7011
• A893907

• MDL： MFCD11103237
• Inchi： 1S/C7H9N3/c8-6-3-9-7(10-4-6)5-1-2-5/h3-5H,1-2,8H2
• InChI Key： OCOLSCGNKGPGKC-UHFFFAOYSA-N
• SMILES： N1C=C(C=NC=1C1CC1)N

Computed Properties

• Exact Mass: 135.08000
• Monoisotopic Mass: 135.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.1

Experimental Properties

• Density: 1.273±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 281.9±13.0℃ at 760 mmHg
• Solubility: Slightly soluble (3.1 g/l) (25 º C),
• PSA: 51.80000
• LogP: 1.51740

2-Cyclopropylpyrimidin-5-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 2-Cyclopropylpyrimidin-5-amine

Introduction to 2-Cyclopropylpyrimidin-5-amine (CAS No. 1152519-69-1)

2-Cyclopropylpyrimidin-5-amine, identified by its Chemical Abstracts Service (CAS) number 1152519-69-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine features a cyclopropyl substituent attached to a pyrimidine ring, which imparts unique structural and electronic properties making it a valuable scaffold for medicinal chemistry applications.

The molecular structure of 2-Cyclopropylpyrimidin-5-amine consists of a six-membered pyrimidine core with an amine functional group at the 5-position and a cyclopropyl group at the 2-position. This configuration enhances its potential as a building block for the synthesis of biologically active molecules. The cyclopropyl group, in particular, is known for its ability to modulate pharmacokinetic properties, including metabolic stability and lipophilicity, which are critical factors in drug development.

In recent years, 2-Cyclopropylpyrimidin-5-amine has garnered attention in the pharmaceutical industry due to its versatile chemical properties. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. Its structural motif is particularly relevant in the design of inhibitors for enzymes involved in cancer metabolism and inflammation pathways.

One of the most compelling aspects of 2-Cyclopropylpyrimidin-5-amine is its role as a precursor in the synthesis of more complex pharmacophores. For instance, it has been utilized in the development of small-molecule inhibitors that interact with kinases and other signaling proteins. These interactions are pivotal in regulating cellular processes, making such inhibitors promising candidates for treating conditions like cancer and autoimmune disorders.

Recent studies have highlighted the potential of 2-Cyclopropylpyrimidin-5-amine in addressing unmet medical needs. A notable research paper published in 2023 described its incorporation into a series of pyrimidine-based compounds designed to inhibit Janus kinases (JAKs), which play a crucial role in inflammatory responses. The study demonstrated that derivatives of 2-Cyclopropylpyrimidin-5-amine exhibited potent JAK inhibition with high selectivity, suggesting their therapeutic efficacy in managing inflammatory diseases.

The synthesis of 2-Cyclopropylpyrimidin-5-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize its production. These techniques not only enhance efficiency but also minimize byproduct formation, making the process more sustainable and scalable for industrial applications.

The pharmacological profile of 2-Cyclopropylpyrimidin-5-amine has been extensively studied to understand its interactions with biological targets. Computational modeling and experimental assays have revealed that this compound can modulate enzyme activity through allosteric binding mechanisms. Such insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

In addition to its applications in oncology and inflammation research, 2-Cyclopropylpyrimidin-5-amine has shown promise in antimicrobial drug discovery. Researchers have explored its derivatives as potential inhibitors against resistant bacterial strains by targeting essential metabolic pathways. This underscores the compound's broad utility across multiple therapeutic areas.

The regulatory landscape for compounds like 2-Cyclopropylpyrimidin-5-amine is governed by stringent guidelines to ensure safety and efficacy before clinical translation. Preclinical studies involving cell-based assays and animal models are conducted to evaluate their biological activity and toxicological profiles. These rigorous testing protocols are essential for advancing promising candidates into human trials.

The future prospects of 2-Cyclopropylpyrimidin-5-amine in drug development appear promising, with ongoing research focusing on expanding its chemical library through structure-based drug design approaches. Innovations in synthetic chemistry and biotechnology continue to unlock new possibilities for leveraging this compound's unique properties.

In conclusion, 2-Cyclopropylpyrimidin-5-amine (CAS No. 1152519-69-1) stands as a pivotal compound in modern pharmaceutical research. Its structural versatility, coupled with emerging findings from clinical and preclinical studies, positions it as a cornerstone for developing innovative therapies across diverse disease indications.